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Compound of Interest

Compound Name: Staurosporine-Boc

Cat. No.: B12366744

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical properties, solubility, and biological
activity of staurosporine, a potent but non-selective protein kinase inhibitor. The information is
intended for use in research and drug development settings.

Chemical and Physical Properties

Staurosporine is a natural product, an alkaloid originally isolated from the bacterium
Streptomyces staurosporeus.[1] It belongs to the indolocarbazole family of compounds.[1] The
key physicochemical properties are summarized below.

Property Value References
Molecular Formula C28H26N403 [21[31[41[5]
Molecular Weight 466.5 g/mol [2][5]16][7]

Off-white to pale
Appearance _ [4](8][°]
yellow/grayish-green powder

) ) Decomposes between 237-
Melting Point 901°C [8][10][11]

Purity >98% by HPLC [4]
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Storage and Stability:

o Solid Form: The lyophilized powder is stable for at least two years when stored at 2-8°C,
kept dry, and protected from light.[4][9][10]

¢ In Solution: When dissolved in DMSO (e.g., at 1 mg/mL), staurosporine is stable for at least
three months at 2-8°C or when stored in aliquots at -20°C.[7] To prevent loss of potency,
solutions should be used within three months, and repeated freeze-thaw cycles should be
avoided.[5][7]

Solubility

Staurosporine's solubility is a critical factor for its use in experimental settings. It is highly
soluble in organic solvents like DMSO and DMF but insoluble in aqueous solutions.

Solvent Solubility References

) ) 20 - 50 mg/mL (approx. 43 -
Dimethy! Sulfoxide (DMSO) [51[6][7][10]
107 mM)

Dimethylformamide (DMF) 20 - 25 mg/mL [7]

Slightly soluble to 2 mg/mL;

Ethanol some sources report as [516181[12]
insoluble
Methanol Slightly soluble to 2 mg/mL [4118][10]
Water Insoluble [6][8][10]
Chloroform Slightly soluble [4][10]
Ethyl Acetate Soluble to slightly soluble [4][10]
Acetonitrile Soluble to at least 1 mg/mL [10]
Pyridine Soluble

Mechanism of Action and Signaling Pathways
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Staurosporine is a prototypical ATP-competitive kinase inhibitor, meaning it binds to the ATP-
binding site of a wide range of protein kinases with high affinity, thereby preventing the
phosphorylation of substrate proteins.[1][13] This broad-spectrum inhibition disrupts numerous
signaling pathways involved in cell growth, proliferation, and survival.[13][14]

Its potent inhibitory effects make it a widely used tool for inducing apoptosis (programmed cell
death) in a multitude of cell lines.[14][15] Staurosporine triggers apoptosis through at least two
distinct intracellular pathways:

o The Classical Mitochondrial Pathway: This involves the release of cytochrome ¢ from
mitochondria and the formation of the apoptosome.[6][16]

e A Novel Intrinsic Pathway: This pathway is characterized by the activation of caspase-9 in a
manner that is independent of Apaf-1 and the apoptosome, offering a potential mechanism to
overcome certain types of drug resistance in cancer cells.[6][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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